Cas no 2803828-68-2 (4-[[(2,2,2-Trifluoroacetyl)amino]methyl]-3-(trifluoromethyl)benzoic acid)

4-[[(2,2,2-Trifluoroacetyl)amino]methyl]-3-(trifluoromethyl)benzoic acid is a fluorinated benzoic acid derivative featuring both trifluoroacetyl and trifluoromethyl functional groups. Its unique structure enhances electrophilicity and metabolic stability, making it valuable in pharmaceutical and agrochemical research. The presence of multiple fluorine atoms improves lipophilicity and bioavailability, while the carboxyl group allows for further derivatization. This compound is particularly useful as an intermediate in the synthesis of biologically active molecules, including protease inhibitors and receptor modulators. Its high purity and well-defined reactivity profile ensure consistent performance in synthetic applications. The trifluoromethyl group also contributes to increased binding affinity in target interactions, supporting its use in medicinal chemistry.
4-[[(2,2,2-Trifluoroacetyl)amino]methyl]-3-(trifluoromethyl)benzoic acid structure
2803828-68-2 structure
Product Name:4-[[(2,2,2-Trifluoroacetyl)amino]methyl]-3-(trifluoromethyl)benzoic acid
CAS No:2803828-68-2
MF:C11H7F6NO3
MW:315.168604135513
CID:6390422
Update Time:2025-06-07

4-[[(2,2,2-Trifluoroacetyl)amino]methyl]-3-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-[[(2,2,2-Trifluoroacetyl)amino]methyl]-3-(trifluoromethyl)benzoic acid
    • Inchi: 1S/C11H7F6NO3/c12-10(13,14)7-3-5(8(19)20)1-2-6(7)4-18-9(21)11(15,16)17/h1-3H,4H2,(H,18,21)(H,19,20)
    • InChI Key: ZFZSHKFRVDSPAD-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC=C(CNC(C(F)(F)F)=O)C(C(F)(F)F)=C1

Experimental Properties

  • Density: 1.521±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 381.6±42.0 °C(Predicted)
  • pka: 3.69±0.10(Predicted)

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4-[[(2,2,2-Trifluoroacetyl)amino]methyl]-3-(trifluoromethyl)benzoic acid Related Literature

Additional information on 4-[[(2,2,2-Trifluoroacetyl)amino]methyl]-3-(trifluoromethyl)benzoic acid

Comprehensive Overview of 4-[[(2,2,2-Trifluoroacetyl)amino]methyl]-3-(trifluoromethyl)benzoic acid (CAS No. 2803828-68-2)

4-[[(2,2,2-Trifluoroacetyl)amino]methyl]-3-(trifluoromethyl)benzoic acid (CAS No. 2803828-68-2) is a fluorinated aromatic compound with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring both trifluoromethyl and trifluoroacetyl functional groups, makes it a valuable intermediate for designing bioactive molecules. The compound's benzoic acid backbone further enhances its versatility in synthetic applications, particularly in drug discovery and material science.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and lipophilicity, which are critical for improving drug bioavailability. Researchers are particularly interested in 4-[[(2,2,2-Trifluoroacetyl)amino]methyl]-3-(trifluoromethyl)benzoic acid as a building block for small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs). These applications align with current trends in precision medicine and targeted drug delivery, addressing common search queries like "fluorine in drug design" and "trifluoromethyl group benefits."

The compound's CAS No. 2803828-68-2 is frequently cited in patent literature, highlighting its role in developing kinase inhibitors and GPCR modulators. Its trifluoroacetyl moiety is particularly noteworthy for its electron-withdrawing properties, which can influence the pharmacokinetics of derived molecules. This characteristic has sparked discussions in online forums and scientific communities, with queries such as "how does trifluoroacetyl affect drug metabolism?" gaining traction.

From a synthetic chemistry perspective, 4-[[(2,2,2-Trifluoroacetyl)amino]methyl]-3-(trifluoromethyl)benzoic acid offers a robust platform for structure-activity relationship (SAR) studies. Its benzoic acid group allows for easy derivatization, enabling researchers to explore novel bioconjugation strategies. This aligns with the growing interest in click chemistry and bioorthogonal reactions, topics frequently searched by chemists and biotechnologists.

Environmental and regulatory considerations are also relevant when discussing fluorinated compounds. While 4-[[(2,2,2-Trifluoroacetyl)amino]methyl]-3-(trifluoromethyl)benzoic acid is not classified as hazardous, its persistence in ecosystems warrants careful handling. This aspect resonates with the increasing focus on green chemistry and sustainable synthesis, as evidenced by search trends like "fluorine environmental impact" and "eco-friendly fluorination methods."

In summary, 4-[[(2,2,2-Trifluoroacetyl)amino]methyl]-3-(trifluoromethyl)benzoic acid (CAS No. 2803828-68-2) is a multifaceted compound with broad applications in modern chemistry and life sciences. Its structural features and functional groups make it a subject of ongoing research, particularly in areas like drug discovery, material science, and catalysis. By addressing both scientific and industry-related queries, this overview aims to provide a comprehensive resource for professionals and enthusiasts alike.

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